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Compound of Interest

Compound Name:
4-(3-Nitrophenyl)thiazole-2-

carboxylic acid

CAS No.: 185245-05-0

Cat. No.: B183114

Get Quote

The thiazole ring, an aromatic five-membered heterocycle containing sulfur and nitrogen, is a

privileged scaffold in drug discovery. It is a core component of numerous natural products, such

as Vitamin B1 (thiamine), and a multitude of synthetic therapeutic agents, including

sulfathiazole (an antimicrobial), ritonavir (an antiretroviral), and dasatinib (an anticancer agent).

[1][2] Its unique electronic properties, ability to participate in hydrogen bonding, and relative

metabolic stability make it an ideal building block for interacting with biological targets.[3][4]

When combined with a nitrophenyl moiety, the resulting nitrophenylthiazole structure becomes

a powerful pharmacophore, particularly for developing anti-infective and anticancer agents.[5]

[6] The nitro group, a strong electron-withdrawing substituent, is a well-established feature in

antimicrobial drugs like metronidazole and nitazoxanide.[7][8] Its presence can significantly

modulate the molecule's electronic distribution, redox potential, and ability to engage in specific

interactions with target enzymes or receptors. The reduction of the nitro group under hypoxic

conditions, often found in tumors and anaerobic microbes, can generate reactive nitrogen

species that are cytotoxic, forming a key mechanism of action.[9]
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This guide provides a detailed analysis of the structure-activity relationships (SAR) of

nitrophenylthiazole derivatives, synthesizing data from numerous studies to offer insights for

researchers and drug development professionals. We will explore how specific structural

modifications—from the position of the nitro group to substitutions on the thiazole ring—

influence antimicrobial, anticancer, and antiparasitic activities, providing a rational framework

for the design of next-generation therapeutic agents.

Core Synthesis Principles: The Hantzsch Thiazole
Synthesis
The most fundamental and widely used method for constructing the 2,4-disubstituted thiazole

core is the Hantzsch thiazole synthesis. This reaction involves the condensation of an α-

haloketone with a thioamide. For the synthesis of 2-amino-4-(nitrophenyl)thiazole derivatives,

the process typically starts with a substituted 2-bromo-1-(nitrophenyl)ethan-1-one which reacts

with thiourea. The causality behind this choice is its high efficiency and the ready availability of

diverse starting materials, allowing for extensive variation at both the C2 and C4 positions of

the thiazole ring to probe structure-activity relationships.
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Process Product
α-Haloketone

(e.g., 2-Bromo-1-(4-nitrophenyl)ethanone)

Condensation &
Cyclization

Thioamide
(e.g., Thiourea)

2,4-Disubstituted Thiazole
(e.g., 2-Amino-4-(4-nitrophenyl)thiazole)

Forms Thiazole Ring
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Figure 1: General workflow for the Hantzsch thiazole synthesis.

Part 1: Antimicrobial Structure-Activity Relationship
Nitrophenylthiazoles have demonstrated significant activity against a broad spectrum of

bacteria and fungi. The SAR in this class is heavily influenced by the electronic properties and
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spatial arrangement of substituents on both the phenyl and thiazole rings.

Influence of the Nitro Group
The nitro group is paramount for potent antimicrobial activity. Its strong electron-withdrawing

nature is often a prerequisite for the molecule's mechanism of action.

Positioning: The position of the nitro group on the phenyl ring is a critical determinant of

activity. Studies consistently show that derivatives with a para-nitro substituent exhibit

superior antimicrobial potency compared to their meta or ortho counterparts.[10] This is likely

due to the optimal electronic delocalization and molecular geometry conferred by the para

position, which enhances interaction with the biological target.

Bioisosteric Replacement: Replacing the nitrophenyl moiety with other groups often leads to

a significant reduction in activity. However, combining the thiazole with other nitro-containing

heterocycles, such as nitrofuran, can yield compounds with potent and sometimes broader-

spectrum antibacterial effects.[11]

Substitutions on the Thiazole and Phenyl Rings
Modifications at the C2, C4, and C5 positions of the thiazole ring, as well as additional

substitutions on the phenyl ring, allow for the fine-tuning of antimicrobial potency and spectrum.

C2 Position: The 2-position is commonly substituted with an amino group (-NH2), which

serves as a versatile handle for further derivatization. Converting this amine into Schiff bases

or amides can modulate the molecule's lipophilicity and target engagement. Compounds

containing a nitro group and a fluoro group at the para position of a phenyl ring attached via

a Schiff base linkage showed very good activity against both bacterial and fungal strains.[12]

C4 Position: The C4 position is typically occupied by the nitrophenyl ring. The introduction of

other substituents on this phenyl ring, in addition to the nitro group, can further enhance

activity. For example, 3,5-dichloro substitution on an associated phenyl ring was found to be

favorable for activity against Candida albicans.[10][13]

C5 Position: Activity at the C5 position is variable. In some series, the elimination of a methyl

group from this position did not negatively affect antibacterial or antifungal activities,

suggesting it is a viable point for modification without losing the core activity.[10][13]
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Conversely, in other scaffolds like thiazolides, substitution at the C5 position with a nitro or

halogen group was critical for high potency against the parasite Cryptosporidium parvum.[14]

The logical relationship between these structural modifications and the resulting antimicrobial

activity is summarized below.

Structural Modifications
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Electron-Withdrawing Groups
(e.g., -Cl, -F) Enhance Activity

Antimicrobial Activity
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Figure 2: Key SAR principles for antimicrobial nitrophenylthiazoles.

Quantitative Data on Antimicrobial Activity
The following table summarizes the Minimum Inhibitory Concentration (MIC) data for

representative nitrophenylthiazole derivatives against various microbial strains.
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Compound
Class

Substituents Test Organism MIC (µg/mL) Reference

2-Amino-4-

phenylthiazole

derivative

Phenyl with 2-

nitro group

Enterobacter

aerogenes
Favorable [10],[13]

2-Amino-4-

phenylthiazole

derivative

Phenyl with 3,5-

dichloro

substitution

Candida albicans Favorable [10],[13]

Thiazole-Schiff

Base

Phenyl with p-

nitro & p-fluoro

S. aureus, B.

subtilis
"Very Good" [12]

2-

(hydrazinyl)thiaz

ole derivative

4-aryl-2-[2-((5-

nitrofuran-2-

yl)methylene)]

B. cereus, S.

aureus
3.9-15.6 [11]

2-

(hydrazinyl)thiaz

ole derivative

4-aryl-2-[2-((5-

nitrofuran-2-

yl)methylene)]

E. coli, S. typhi 3.9-31.2 [11]

Part 2: Anticancer Structure-Activity Relationship
The nitrophenylthiazole scaffold has also yielded compounds with potent cytotoxic activity

against a range of cancer cell lines. The SAR for anticancer activity often overlaps with that for

antimicrobial action, with a strong emphasis on the role of electron-withdrawing groups.

Role of the Nitrophenyl Moiety
The para-nitrophenyl group is a recurring feature in the most active anticancer derivatives.

Electron-Withdrawing Effect: A compound featuring a para-nitro moiety on a phenylthiazole

carboxamide scaffold demonstrated the best anticancer activity against the SKNMC

(neuroblastoma) cell line, highlighting the critical role of this electron-withdrawing group.[1]

Hybrid Molecules: The potency of the nitrophenyl group can be amplified by incorporating it

into larger hybrid molecules. For instance, linking a (Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-

propenylidene moiety to the 5-position of a 4-thiazolidinone ring resulted in compounds with
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submicromolar and micromolar growth inhibitory concentrations (GI₅₀) against a panel of 60

cancer cell lines.[15][16] The presence of this specific para-nitrophenyl side chain was

deemed essential for achieving these anticancer effects.[15]

Isothiazolones: In a related scaffold, 2-(4-nitrophenyl)isothiazol-3(2H)-one, which lacks other

bulky groups, showed potent and selective cytotoxicity against hepatocellular carcinoma

cells (Huh7), with CC₅₀ values as low as 16.2 µM.[17] This suggests the core nitrophenyl-

thiazole (or isomer) structure is a powerful cytotoxicophore on its own.

Influence of Substituents and Linkers
The nature of the substituent at the C2-amino position and the type of heterocyclic core fused

or linked to the thiazole are critical for modulating anticancer activity.

Thiazolidinone Hybrids: For the highly active Ciminalum-thiazolidinone hybrids, the nature of

the substituent at the N3 position of the thiazolidinone ring was also found to be important,

indicating that distal modifications can significantly influence the overall activity profile.[15]

Phenothiazine Conjugates: Linking phenothiazine, a scaffold known to inhibit protein kinase

C, to the thiazole ring has also produced derivatives with good cytotoxicity against colon

(HT29) and breast (MCF-7) cancer cell lines.[18][19] This hybrid-pharmacophore approach

allows for the potential to engage multiple cellular targets.

Quantitative Data on Anticancer Activity
The following table summarizes the cytotoxic activity of representative nitrophenylthiazole

derivatives.
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Compound
Class

Key Structural
Features

Cancer Cell
Line(s)

Activity Metric
(µM)

Reference

N-Phenyl-

thiazole-

carboxamide

para-Nitro moiety

on phenyl ring

SKNMC

(neuroblastoma)
"Best in series" [1]

Ciminalum-

thiazolidinone

Hybrid (2h)

5-[2-chloro-3-(4-

nitrophenyl)-

propenylidene]

moiety

NCI-60 Panel

(average)
GI₅₀: 1.57 [15]

Ciminalum-

thiazolidinone

Hybrid (2h)

5-[2-chloro-3-(4-

nitrophenyl)-

propenylidene]

moiety

Leukemia

(MOLT-4, SR),

Colon (SW-620)

GI₅₀: < 0.01–0.02 [15]

2-(4-

Nitrophenyl)isothi

azol-3(2H)-one

(IsoB)

Simplified

nitrophenyl-

isothiazolone

Huh7 (liver

cancer)

CC₅₀: 16.2 (at

72h)
[17]

5-Nitrofuran-

thiazolidinone

Hybrid (14b)

5-((5-nitrofuran-

2-yl)allylidene)

moiety

MCF-7 (breast

cancer)
IC₅₀: 0.85 [20]

5-Nitrofuran-

thiazolidinone

Hybrid (14b)

5-((5-nitrofuran-

2-yl)allylidene)

moiety

MDA-MB-231

(breast cancer)
IC₅₀: 6.61 [20]

Part 3: Antiparasitic Structure-Activity Relationship
Nitroheterocycles are mainstays in the treatment of parasitic diseases, and nitrothiazoles are

no exception. The drug nitazoxanide is a prime example, used to treat infections caused by

protozoa like Giardia lamblia and Cryptosporidium parvum.[7][8]

Core Scaffold Requirements
The nitrothiazole core is a validated starting point for potent antiparasitic agents.
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Nitro Group Essentiality: The nitro group is crucial. Its reduction within the anaerobic or

microaerophilic environment of many protozoan parasites generates cytotoxic radical

species that disrupt cellular function. While halogeno-thiazolides have been explored as

nitro-free alternatives, the nitro group remains a hallmark of high potency.[14]

Side-Chain Modifications: Extensive modification of the side chains attached to the

nitrothiazole core via click chemistry has been shown to produce derivatives with over 100-

fold increases in potency against G. lamblia.[7] This demonstrates that while the nitrothiazole

core provides the essential "warhead," the side chain is critical for tuning pharmacokinetics,

solubility, and target engagement, and can even be used to overcome existing drug

resistance mechanisms.[7][8]

Influence of Substituent Positioning
The placement of substituents on the thiazole ring directly impacts efficacy against different

parasites.

C5 Position: For activity against Cryptosporidium parvum, substitution at the 5-position of the

thiazole ring is critical. Agents with either a nitro (NO₂) or a halogen group at this position

had lower 50% inhibitory concentrations (IC₅₀) than nitazoxanide itself.[14] In contrast,

substituting this position with methyl, alkyl, or sulfonyl groups negatively impacted activity.

[14]

2-Thiadiazole Derivatives: In a related 1,3,4-thiadiazole scaffold, 2-(nitroaryl)-5-substituted

derivatives showed submicromolar IC₅₀ values against the bloodstream form of

Trypanosoma brucei rhodesiense, the causative agent of African sleeping sickness.[6] This

reinforces that the nitro-heterocycle theme is broadly applicable across various parasitic

diseases.
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Structural Modifications
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(e.g., Nitazoxanide)

C5 Thiazole Substituent
C2 Side-Chain Modification

(via Click Chemistry)

C5-NO₂ or C5-Halogen
(Critical for C. parvum)

Side-Chains Dramatically
Increase Potency & Overcome Resistance
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Figure 3: Key SAR principles for antiparasitic nitrophenylthiazoles.

Quantitative Data on Antiparasitic Activity
The following table summarizes the activity of representative nitro-heterocycles against various

parasites.
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Compound
Class

Key Structural
Features

Target
Organism

Activity Metric
(IC₅₀)

Reference

Thiazolide

5-NO₂ or 5-

Halogen

substitution on

thiazole ring

Cryptosporidium

parvum
< Nitazoxanide [14]

Thiazolide

5-Methyl or 5-H

substitution on

thiazole ring

Cryptosporidium

parvum
> Nitazoxanide [14]

Nitrothiazole

Derivative

Extensive side-

chain

modifications

Giardia lamblia
>100-fold

increase
[7]

2-

(Nitroaryl)-1,3,4-

Thiadiazole

Various 5-

substitutions
T. b. rhodesiense Submicromolar [6]

3-

nitroimidazo[1,2-

b]pyridazine

Novel fused

scaffold
Giardia lamblia

>1000-fold vs

Metro.
[5]

Part 4: Experimental Protocols
To ensure reproducibility and adherence to authoritative standards, the following section details

common, validated protocols for the synthesis and biological evaluation of nitrophenylthiazole

derivatives.

Protocol: Hantzsch Synthesis of 2-Amino-4-(4-
nitrophenyl)thiazole
This protocol describes a standard procedure for synthesizing the core scaffold, which serves

as a starting point for further derivatization.

Materials:

2-Bromo-1-(4-nitrophenyl)ethan-1-one
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Thiourea

Ethanol (absolute)

Round-bottom flask with reflux condenser

Stirring plate with heating mantle

Filtration apparatus (Büchner funnel)

Thin-Layer Chromatography (TLC) supplies

Step-by-Step Procedure:

Reactant Setup: In a 100 mL round-bottom flask, dissolve 2-bromo-1-(4-nitrophenyl)ethan-1-

one (10 mmol, 1 eq.) in 40 mL of absolute ethanol.

Addition of Thioamide: To the stirred solution, add thiourea (12 mmol, 1.2 eq.).

Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) using a

heating mantle. Maintain reflux with continuous stirring for 3-4 hours.

Causality: Heating provides the necessary activation energy for the condensation and

subsequent intramolecular cyclization to form the thiazole ring. Ethanol serves as a

suitable polar protic solvent for the reactants.

Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3

hexane:ethyl acetate mobile phase). The disappearance of the starting α-haloketone spot

indicates reaction completion.

Product Isolation: After completion, cool the reaction mixture to room temperature. A yellow

solid precipitate (the hydrobromide salt of the product) should form.

Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with a small amount of cold ethanol to remove any unreacted starting materials.

Neutralization (Optional but Recommended): To obtain the free base, suspend the collected

solid in water and neutralize by the slow addition of a saturated sodium bicarbonate solution
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until the effervescence ceases and the pH is ~7-8.

Final Collection & Drying: Filter the resulting yellow solid (the free amine), wash thoroughly

with deionized water, and dry under vacuum to yield the final product, 2-amino-4-(4-

nitrophenyl)thiazole.

Characterization: Confirm the structure and purity of the product using standard analytical

techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol: MTT Assay for In Vitro Cytotoxicity Evaluation
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard

colorimetric method for assessing the metabolic activity of cells and, by extension, the

cytotoxicity of a compound.

Materials:

Human cancer cell line (e.g., MCF-7, Huh7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

Test compound (dissolved in DMSO, then diluted in media)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

Multichannel pipette

Microplate reader (absorbance at ~570 nm)

Step-by-Step Procedure:

Cell Seeding: Seed the selected cancer cells into a 96-well plate at a density of 5,000-10,000

cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂

atmosphere to allow for cell attachment.
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Self-Validation: Include wells for "untreated control" (cells + media), "vehicle control" (cells

+ media with max DMSO concentration), and "blank" (media only).

Compound Treatment: Prepare serial dilutions of the nitrophenylthiazole test compound in

culture medium. Remove the old medium from the wells and add 100 µL of the diluted

compound solutions. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[17]

MTT Addition: After incubation, carefully remove the compound-containing medium. Add 100

µL of fresh medium and 10 µL of MTT solution (5 mg/mL) to each well. Incubate for 3-4

hours at 37°C.

Causality: Viable cells with active mitochondrial reductases will cleave the yellow

tetrazolium salt (MTT) into insoluble purple formazan crystals.

Formazan Solubilization: Remove the MTT-containing medium. Add 100 µL of a

solubilization solution (e.g., DMSO) to each well. Pipette up and down gently to dissolve the

formazan crystals completely.

Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate

reader. The absorbance is directly proportional to the number of viable cells.

Data Analysis:

Subtract the average absorbance of the blank wells from all other readings.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control: (Abs_treated / Abs_vehicle_control) * 100.

Plot the percentage of viability against the log of the compound concentration and use

non-linear regression to determine the IC₅₀ (the concentration that inhibits 50% of cell

growth).

Conclusion and Future Outlook
The nitrophenylthiazole scaffold is a remarkably versatile and potent platform in medicinal

chemistry. The structure-activity relationships discussed herein reveal clear and actionable

principles for the rational design of novel therapeutics. The para-positioning of the nitro group
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on the phenyl ring is a consistent feature for enhancing antimicrobial, anticancer, and

antiparasitic activities. Furthermore, the C2 and C5 positions of the thiazole ring serve as key

points for modification, allowing for the attachment of diverse side chains that can dramatically

improve potency, modulate pharmacokinetics, and overcome drug resistance.

Future research should focus on a multi-pronged approach:

Mechanism of Action Studies: While the reduction of the nitro group is a presumed

mechanism, further studies are needed to identify the specific cellular targets and pathways

affected by these compounds in different pathogens and cancer cells.

Hybrid-Pharmacophore Design: The success of thiazolidinone and phenothiazine hybrids

suggests that combining the nitrophenylthiazole core with other known pharmacophores is a

fruitful strategy for developing multi-targeted or highly potent agents.[15][18]

Toxicity and Selectivity Profiling: A critical step in development will be to systematically

assess the toxicity of these potent compounds against normal mammalian cells to establish

a therapeutic window, as was demonstrated for the selective liver cancer agent IsoB.[17]

By leveraging these established SAR principles and exploring new chemical space through

innovative synthetic strategies, the nitrophenylthiazole scaffold holds immense promise for

addressing urgent global health challenges, from drug-resistant infections to aggressive

cancers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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